(2R)-1-(tert-Butoxycarbonyl)pyrrolidine-2beta,5beta-dimethanol

• IUPAC Name: tert-butyl (2S,5R)-2,5-bis(hydroxymethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H21NO4/c1-11(2,3)16-10(15)12-8(6-13)4-5-9(12)7-14/h8-9,13-14H,4-7H2,1-3H3/t8-,9+
• InChI Key: VBQFMICMBHKUSL-DTORHVGOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CCC1CO)CO
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@H](CC[C@H]1CO)CO
• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol

Description

(2R)-1-(tert-Butoxycarbonyl)pyrrolidine-2beta,5beta-dimethanol is a chemical compound that has gained attention in the scientific community due to its potential application in various fields, including pharmaceuticals, materials science, and organic synthesis. This molecule is a derivative of pyrrolidine, which is a cyclic amine commonly found in natural products and synthetic compounds.

Scientific Research Applications

Chemical Synthesis and Compound Formation

In the field of chemical synthesis, compounds related to (2R)-1-(tert-Butoxycarbonyl)pyrrolidine-2beta,5beta-dimethanol have been utilized in various reactions. For instance, indium tris(alkylthiolate) compounds have been studied for reactions with pyridine and p-Me2Npy to form distinct complexes, demonstrating their utility in complex chemical synthesis processes (Suh & Hoffman, 1998). Another study involved the synthesis of porphyrazines with annulated diazepine rings, highlighting the use of tert-butyl derivatives in the formation of complex chemical structures (Tarakanov et al., 2011).

Ligand and Coordination Chemistry

In ligand and coordination chemistry, sterically encumbered pyrrolyl ligands, similar to the compound , have been incorporated into zirconium coordination spheres, emphasizing the importance of these compounds in developing new coordination complexes (Kreye et al., 2013).

Pharmaceutical and Medicinal Chemistry

In the realm of pharmaceutical and medicinal chemistry, compounds related to (2R)-1-(tert-Butoxycarbonyl)pyrrolidine-2beta,5beta-dimethanol have been used in the discovery of novel therapeutic agents. For example, pyrrolidine-containing GPR40 agonists have been explored for potential treatment of type 2 diabetes (Jurica et al., 2017). Another study involved the synthesis of rhenium(VII) alkylidene alkylidyne complexes, showcasing the diverse applications of related compounds in the synthesis of novel chemical entities (Toreki et al., 1992).